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Compound of Interest

Compound Name: 1,3-Thiazinane-2,6-dione

Cat. No.: B15369475 Get Quote

Biological Activity of 1,3-Thiazine Derivatives
Derivatives of 1,3-thiazine are renowned for their broad and diverse pharmacological

applications. The N-C-S linkage within their scaffold is a key feature found in many bioactive

molecules, including the cephalosporin class of β-lactam antibiotics.[1][2] Research has

demonstrated their potential as antimicrobial, anticancer, anti-inflammatory, antiviral, and

neuroprotective agents.[1][3]

The wide range of activities includes antileukemic, antimycobacterial, sedative, hypnotic,

antituberculosis, and BACE1 inhibition with potential applications for Alzheimer's disease.[3][4]

The versatility of the 1,3-thiazine core allows for extensive derivatization, opening new avenues

for the development of innovative biological agents.[3]
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Derivative Class Biological Activity Target/Assay Result

Imidazo[2,1-b][1]

[3]thiazines
Anti-inflammatory

Carrageenan-induced

paw edema

Inhibition index: 3.7%

to 39.1%

Phenyl- and Naphthyl-

substituted 1,3-

Thiazine-2,4-diones

Anticancer Leukemia cell lines

Selective antitumoral

activity, induced

apoptosis

5,6-dihydro-4H-1,3-

thiazine analogues
Antimycobacterial

Mycobacterium

tuberculosis H37Rv

Several analogues

showed inhibitory

activity

Pyrazole forms of 1,3-

thiazine
Antifungal

Magnaporthe grisea

(rice blast)

Inhibition at 10 to 200

μg∙mL⁻¹

Hybrid pyrazine-1,3-

thiazine derivatives
Antiviral

HIV, Influenza A,

Enterovirus 71

Active in micromolar

concentrations

Experimental Protocols
Anticancer Activity: MTT Assay for Cell Viability

The anticancer activity of 1,3-thiazine-2,4-dione derivatives has been evaluated against human

cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

assay.[5] This colorimetric assay assesses cell metabolic activity.

Cell Culture: Human cancer cell lines (e.g., leukemia cells) are cultured in appropriate media

and conditions.

Compound Treatment: Cells are seeded in 96-well plates and treated with various

concentrations of the thiazine derivatives for a specified period (e.g., 24-72 hours).

MTT Addition: MTT solution is added to each well and incubated, allowing viable cells to

reduce the yellow MTT into purple formazan crystals.

Solubilization: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).
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Absorbance Reading: The absorbance of the solution is measured using a microplate reader

at a specific wavelength (e.g., 570 nm).

Data Analysis: Cell viability is calculated as a percentage relative to untreated control cells.

The IC50 value (the concentration at which 50% of cell growth is inhibited) is determined.

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema

The in vivo anti-inflammatory activity of imidazo[2,1-b][1][3]thiazine derivatives was assessed

using the carrageenan-induced paw edema test in rats, a standard model for evaluating acute

inflammation.[6]

Animal Model: Healthy rats are used for the experiment.

Compound Administration: The test compounds (e.g., 50 mg/kg) and a standard drug (e.g.,

Diclofenac sodium, 8 mg/kg) are administered intraperitoneally.[6]

Induction of Edema: After a set time (e.g., 1 hour), a 1% carrageenan solution is injected into

the sub-plantar region of the rat's hind paw to induce localized inflammation and edema.

Measurement: The paw volume is measured at various time points after carrageenan

injection using a plethysmometer.

Data Analysis: The percentage of inhibition of edema is calculated for the treated groups

relative to the control group.
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Synthesis & Characterization

In Vitro Anticancer Screening

Mechanism of Action Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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